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Introduction
Osmotin is a multifunctional, stress-responsive protein first identified in tobacco (Nicotiana

tabacum) cells adapted to osmotic stress.[1][2] It belongs to the pathogenesis-related protein

family 5 (PR-5) and plays a crucial role in plant defense against both biotic and abiotic

stresses.[1][3][4][5] This technical guide provides an in-depth overview of the discovery, initial

characterization, signaling pathways, and experimental protocols related to osmotin,

presenting key data in a structured format for researchers and professionals in drug

development.

Discovery and Initial Characterization
Osmotin was first discovered in cultured tobacco (Nicotiana tabacum var. Wisconsin 38) cells

that were adapted to grow under high salt (NaCl) conditions, leading to low water potential.[3]

[6] These adapted cells were found to accumulate a 26 kilodalton protein, which was named

"osmotin."[2][6] This protein can constitute up to 12% of the total cellular protein in stressed

cells.[2][6]

Physical and Chemical Properties
Initial characterization of osmotin revealed several key properties, which are summarized in

the table below. It is a cationic protein with a basic isoelectric point (pI).[3] Osmotin shares
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significant sequence and structural homology with thaumatin, a sweet-tasting protein, although

osmotin itself is not sweet.[2][6]

Property Value/Description References

Molecular Weight 26 kDa [2][3][6]

Isoelectric Point (pI) ~8.2 (basic) [3]

Forms

Osmotin I (aqueous soluble)

and Osmotin II (detergent

soluble) in a ~2:3 ratio.

[2][3][6]

N-terminal Sequence
The first 22 amino acids of

Osmotin I and II are identical.
[2][3][6]

Structure

Cysteine-rich protein with a

three-domain structure similar

to other PR-5 proteins. It lacks

DNA-binding motifs.

[4][7][8][9]

Homology

Shares significant amino acid

sequence and structural

homology with the sweet-

tasting protein thaumatin.

[2][3][6]

Subcellular Localization

Primarily localized in the

vacuole, within dense inclusion

bodies, with some presence in

the cytoplasm.

[6][10]

Functions and Biological Activity
Osmotin is a versatile protein with a wide range of functions in plants, primarily centered

around stress response. Its overexpression in transgenic plants has been shown to enhance

tolerance to various environmental challenges.[1][11][12]

Role in Abiotic Stress Tolerance
Osmotin accumulation is a key component of the plant's response to abiotic stresses such as:
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Salinity: First identified in salt-stressed tobacco cells.[1][11]

Drought: Helps in maintaining osmotic balance.[1][11]

Cold: Involved in cryoprotection.[1][13]

The protective mechanisms include reducing the production of reactive oxygen species (ROS),

limiting lipid peroxidation, and increasing the content of proline, an osmoprotectant.[1][11]

Role in Biotic Stress (Antifungal Activity)
Osmotin exhibits potent antifungal activity against a broad spectrum of fungal pathogens.[1]

[14] Its mode of action involves:

Plasma Membrane Permeabilization: It increases the permeability of the fungal plasma

membrane.[1][11]

Dissipation of Membrane Potential: This leads to the disruption of the fungal cell's

electrochemical gradient.[1][11]

Signal Transduction Subversion: Osmotin can activate the mating pheromone response

pathway in yeast, which weakens the cell wall and enhances its cytotoxic effects.[15]

Signaling Pathways
Osmotin is involved in complex signaling cascades in both plant and animal systems.

Plant Signaling Pathways
In plants, osmotin expression is regulated by a variety of signals, including hormones and

environmental cues. Abscisic acid (ABA), ethylene, and wounding have been shown to induce

osmotin gene expression.[1][16][17] The accumulation of osmotin mRNA and protein is

subject to complex developmental and post-transcriptional control.[16][18] Upon stress

perception, a signal transduction pathway, often involving a mitogen-activated protein kinase

(MAPK) cascade, is activated, leading to the expression of the osmotin gene.[14][19] Osmotin
then contributes to stress tolerance and defense responses, which can include the induction of

programmed cell death (PCD) to limit pathogen spread.[1][13]
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Caption: Osmotin-mediated stress response pathway in plants.

Interaction with Fungal Cells
Osmotin's antifungal mechanism involves direct interaction with the fungal cell. It binds to the

cell wall and subsequently interacts with the plasma membrane. This interaction can trigger

intracellular signaling pathways within the fungus, such as the MAPK cascade associated with

the mating pheromone response, ultimately leading to cell death.[15][19][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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